Higher Computed Lipophilicity (XLogP3) of 4-Aminoisatin vs. 5-Aminoisatin
The partition coefficient (XLogP3) of 4-aminoisatin is 0.6, whereas 5-aminoisatin has an XLogP3 of 0.0, representing a 0.6 log unit increase [1][2]. This corresponds to a ~4-fold greater predicted partitioning into octanol for the 4-isomer, indicating enhanced passive membrane permeability.
| Evidence Dimension | Predicted octanol–water partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 0.6 (4-aminoisatin) |
| Comparator Or Baseline | XLogP3 = 0.0 (5-aminoisatin) |
| Quantified Difference | ΔXLogP3 = +0.6 (~4-fold higher partition coefficient) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07 / 2025.04.14) |
Why This Matters
A 0.6 log unit higher lipophilicity can significantly influence passive permeability, plasma protein binding, and HPLC retention time, making 4-aminoisatin a distinct tool for investigating lipophilicity-driven SAR.
- [1] PubChem Compound Summary CID 22714252. 4-Aminoindoline-2,3-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/22714252 View Source
- [2] PubChem Compound Summary CID 11819346. 5-Aminoisatin. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/11819346 View Source
